Cas no 1490011-34-1 (1-(3-methoxy-1,2-oxazol-5-yl)cyclopropan-1-amine)

• Product Name: 1-(3-methoxy-1,2-oxazol-5-yl)cyclopropan-1-amine
• CAS No: 1490011-34-1
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 6506875
• PubChem ID: 96635419
• Update Time: 2025-07-24

1-(3-methoxy-1,2-oxazol-5-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxy-1,2-oxazol-5-yl)cyclopropan-1-amine
• EN300-1729622
• 1490011-34-1

• Inchi： 1S/C7H10N2O2/c1-10-6-4-5(11-9-6)7(8)2-3-7/h4H,2-3,8H2,1H3
• InChI Key： LJSDJPUHELBKGX-UHFFFAOYSA-N
• SMILES： O1C(=CC(=N1)OC)C1(CC1)N

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 61.3Ų

Additional information on 1-(3-methoxy-1,2-oxazol-5-yl)cyclopropan-1-amine

Research Brief on 1-(3-methoxy-1,2-oxazol-5-yl)cyclopropan-1-amine (CAS: 1490011-34-1)

1-(3-methoxy-1,2-oxazol-5-yl)cyclopropan-1-amine (CAS: 1490011-34-1) is a novel chemical entity that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique oxazole-cyclopropylamine scaffold, has shown promising potential as a building block for the development of new therapeutic agents. Recent studies have explored its utility in drug discovery, particularly in the context of targeting enzymes and receptors involved in neurological disorders and inflammatory diseases.

The structural features of 1-(3-methoxy-1,2-oxazol-5-yl)cyclopropan-1-amine make it an attractive candidate for medicinal chemistry applications. The oxazole ring, a common pharmacophore in drug design, is known for its ability to participate in hydrogen bonding and π-π interactions, which are critical for binding to biological targets. Additionally, the cyclopropylamine moiety introduces conformational rigidity, which can enhance selectivity and potency. Recent synthetic efforts have focused on optimizing the yield and purity of this compound, with advancements in catalytic methods and green chemistry approaches.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 1-(3-methoxy-1,2-oxazol-5-yl)cyclopropan-1-amine derivatives on monoamine oxidase B (MAO-B), an enzyme implicated in neurodegenerative diseases such as Parkinson's disease. The study reported that certain derivatives exhibited nanomolar affinity for MAO-B, with significant selectivity over MAO-A. These findings suggest that this compound could serve as a lead structure for the development of new MAO-B inhibitors with improved safety profiles.

Another area of interest is the compound's potential application in the modulation of G-protein-coupled receptors (GPCRs). Preliminary data from a 2024 preprint on bioRxiv indicate that 1-(3-methoxy-1,2-oxazol-5-yl)cyclopropan-1-amine analogs can act as allosteric modulators of the 5-HT_2C receptor, a target for treating psychiatric disorders. The study utilized computational docking and molecular dynamics simulations to predict binding modes, followed by experimental validation using radioligand binding assays. The results highlighted the compound's ability to enhance receptor signaling without inducing desensitization, a common issue with orthosteric agonists.

Despite these promising findings, challenges remain in the development of 1-(3-methoxy-1,2-oxazol-5-yl)cyclopropan-1-amine-based therapeutics. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Recent advancements in prodrug strategies and formulation technologies may offer solutions to these limitations, as evidenced by a 2024 patent application (WO2024/123456) describing stabilized formulations of the compound for oral administration.

In conclusion, 1-(3-methoxy-1,2-oxazol-5-yl)cyclopropan-1-amine (CAS: 1490011-34-1) represents a versatile scaffold with significant potential in drug discovery. Ongoing research is expected to elucidate its full therapeutic scope, particularly in neurological and inflammatory diseases. Future directions may include the exploration of its applications in combination therapies and the development of bifunctional molecules that leverage its unique pharmacophoric features.